Cas no 224776-09-4 (Ethyl 3-(5-pyrimidyl)propionate)

Ethyl 3-(5-pyrimidyl)propionate structure
224776-09-4 structure
Product Name:Ethyl 3-(5-pyrimidyl)propionate
CAS No:224776-09-4
MF:C9H12N2O2
MW:180.203782081604
CID:2115134
Update Time:2023-08-04

Ethyl 3-(5-pyrimidyl)propionate Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinepropanoic acid ethyl ester
    • ethyl 3-(5-pyrimidyl)propionate
    • BQRRNZRDNKXREU-UHFFFAOYSA-N
    • 5-Pyrimidinepropionic acid ethyl ester
    • 3-Pyrimidin-5-yl-propionic acid ethyl ester
    • Ethyl 3-(5-pyrimidyl)propionate
    • Inchi: 1S/C9H12N2O2/c1-2-13-9(12)4-3-8-5-10-7-11-6-8/h5-7H,2-4H2,1H3
    • InChI Key: BQRRNZRDNKXREU-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1=CN=CN=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 156
  • Topological Polar Surface Area: 52.1
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